Cas no 64527-17-9 ((2S)-2-(4-acetamidobenzenesulfonamido)propanoic acid)

(2S)-2-(4-acetamidobenzenesulfonamido)propanoic acid structure
64527-17-9 structure
Product Name:(2S)-2-(4-acetamidobenzenesulfonamido)propanoic acid
CAS No:64527-17-9
MF:C11H14N2O5S
MW:286.304261684418
MDL:MFCD02556507
CID:2843943
PubChem ID:777137
Update Time:2025-04-21

(2S)-2-(4-acetamidobenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(4-acetamidobenzenesulfonamido)propanoic acid
    • EN300-87610
    • MFCD02556507
    • AKOS016375133
    • L-Alanine, N-[[4-(acetylamino)phenyl]sulfonyl]-
    • DTXSID90354625
    • G49654
    • (2S)-2-({[4-(acetylamino)phenyl]sulfonyl}amino)propanoic acid
    • 64527-17-9
    • AC1LFFAO
    • (S)-2-(4-acetamidophenylsulfonamido)propanoic acid
    • MDL: MFCD02556507
    • Inchi: 1S/C11H14N2O5S/c1-7(11(15)16)13-19(17,18)10-5-3-9(4-6-10)12-8(2)14/h3-7,13H,1-2H3,(H,12,14)(H,15,16)/t7-/m0/s1
    • InChI Key: MICBDQHPLNZBLY-ZETCQYMHSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C)=O)(N[C@H](C(=O)O)C)(=O)=O

Computed Properties

  • Exact Mass: 286.06234272Da
  • Monoisotopic Mass: 286.06234272Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 121Ų

(2S)-2-(4-acetamidobenzenesulfonamido)propanoic acid Pricemore >>

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Enamine
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Enamine
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OTAVAchemicals
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